Cas no 398475-42-8 (Benzenemethanol,2-(1,3-dioxan-2-yl)-)

Benzenemethanol,2-(1,3-dioxan-2-yl)- structure
398475-42-8 structure
Product Name:Benzenemethanol,2-(1,3-dioxan-2-yl)-
CAS No:398475-42-8
MF:C11H14O3
MW:194.227063655853
CID:299912
PubChem ID:45117149
Update Time:2025-04-19

Benzenemethanol,2-(1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-(1,3-dioxan-2-yl)-
    • [2-(1,3-dioxan-2-yl)phenyl]methanol
    • AG-F-40835
    • CTK4I1990
    • SureCN6156151
    • BENZENEMETHANOL, 2-(1,3-DIOXAN-2-YL)- (9CI)
    • Benzenemethanol,2-(1,3-dioxan-2-yl)-(9ci)
    • DTXSID50668558
    • SCHEMBL6156151
    • 398475-42-8
    • Inchi: 1S/C11H14O3/c12-8-9-4-1-2-5-10(9)11-13-6-3-7-14-11/h1-2,4-5,11-12H,3,6-8H2
    • InChI Key: YJXIDTKPQFMUCR-UHFFFAOYSA-N
    • SMILES: O1CCCOC1C1C=CC=CC=1CO

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • PSA: 38.69000
  • LogP: 1.61440
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